Cas no 76685-83-1 (76685-83-1)
76685-83-1 structure
Product Name:76685-83-1
CAS No:76685-83-1
MF:C23H32O7
MW:420.495987892151
CID:1781341
PubChem ID:6440552
Update Time:2024-03-02
76685-83-1 Chemical and Physical Properties
Names and Identifiers
-
- Trichoverrol B
- TRICHOTHEC-9-ENE-4,15-DIOL, 12,13-EPOXY-, 4-((2Z,4E,6S,7R)-6,7-DIHYDROXY-2,4-OCTADIENOATE), (4.BETA.)-
- TRICHOTHEC-9-ENE-4,15-DIOL, 12,13-EPOXY-, 4-(6,7-DIHYDROXY-2,4-OCTADIENOATE), (4.BETA.(2Z,4E,6S,7R))-
- W4NA17W416
- 76685-83-1
- Trichothec-9-ene-4,15-diol, 12,13-epoxy-, 4-((2Z,4E,6S,7R)-6,7-dihydroxy-2,4-octadienoate), (4beta)-
- Q27896816
- UNII-W4NA17W416
- [(1S,2R,7R,9R,11R,12S)-2-(hydroxymethyl)-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-11-yl] (2Z,4E,6S,7R)-6,7-dihydroxyocta-2,4-dienoate
-
- Inchi: 1S/C23H32O7/c1-14-8-9-22(12-24)18(10-14)29-19-11-17(21(22,3)23(19)13-28-23)30-20(27)7-5-4-6-16(26)15(2)25/h4-7,10,15-19,24-26H,8-9,11-13H2,1-3H3/b6-4+,7-5-/t15-,16+,17-,18-,19-,21-,22-,23+/m1/s1
- InChI Key: QFKRKMXPKBHGGO-ACGMSUMJSA-N
- SMILES: O1C[C@]21[C@H]1C[C@H]([C@]2(C)[C@@]2(CO)CCC(C)=C[C@H]2O1)OC(/C=C\C=C\[C@@H]([C@@H](C)O)O)=O
Computed Properties
- Exact Mass: 420.21480336g/mol
- Monoisotopic Mass: 420.21480336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 788
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 109Ų
76685-83-1 Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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